Cas no 2229342-97-4 (2-azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol
• CAS No: 2229342-97-4
• MF: C₆H₆BrN₅O
• MW: 244.048738956451
• CID: 5916452
• PubChem ID: 165781027
• Update Time: 2025-10-16

2-azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol
• 2229342-97-4
• EN300-1925646

• Inchi： 1S/C6H6BrN5O/c7-4-1-9-6(10-2-4)5(3-13)11-12-8/h1-2,5,13H,3H2
• InChI Key： PPWVUEKSQZCJHX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CO)N=[N+]=[N-])=NC=1

Computed Properties

• Exact Mass: 242.97557g/mol
• Monoisotopic Mass: 242.97557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol

Introduction to 2-Azido-2-(5-Bromopyrimidin-2-yl)ethan-1-ol (CAS No. 2229342-97-4)

2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol, a compound with the CAS number 2229342-97-4, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its azide and bromopyrimidine functionalities, which endow it with a range of potential applications, particularly in the development of novel therapeutic agents.

The structure of 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol is composed of an azide group (-N₃) attached to an ethan-1-ol moiety, which is further substituted with a 5-bromopyrimidine ring. The azide group is a key functional group in click chemistry, a powerful tool for the rapid and efficient synthesis of complex molecules. This property makes 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol an attractive starting material for the synthesis of various bioactive compounds.

The bromopyrimidine moiety in 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol is another significant feature. Pyrimidine derivatives are well-known for their biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a bromine atom at the 5-position adds further versatility to the molecule, as it can be readily substituted or modified in subsequent synthetic steps to generate a diverse array of derivatives.

In recent years, there has been a growing interest in the use of azide-functionalized compounds in medicinal chemistry. The ability to perform copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has revolutionized the field of chemical biology, enabling the rapid and selective modification of biomolecules. 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol can serve as a valuable building block for such reactions, facilitating the synthesis of complex bioconjugates and drug delivery systems.

Beyond its utility in click chemistry, 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol has shown promise in various biological studies. For instance, recent research has explored its potential as an antiviral agent against RNA viruses. The azide group can be converted into other functional groups, such as amino or hydroxyl groups, which can enhance the compound's biological activity. Additionally, the bromopyrimidine moiety can interact with specific viral targets, making it a potential lead compound for antiviral drug discovery.

In the context of cancer research, pyrimidine derivatives have been extensively studied for their ability to inhibit key enzymes involved in DNA synthesis and repair. The bromine substitution in 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol can enhance its affinity for these targets, potentially leading to more potent anticancer agents. Moreover, the azide group can be used to introduce additional functional groups that improve the pharmacokinetic properties of the molecule.

The synthetic accessibility of 2-Azido-2-(5-bromopyrimidin-2-yl)ethan-1-ol is another factor that contributes to its appeal. The compound can be synthesized through a series of well-established chemical reactions, making it readily available for further modification and optimization. This ease of synthesis also facilitates high-throughput screening efforts aimed at identifying new bioactive compounds.

In conclusion, 2-Azido-2-(5-bromopyrimidin-2-yi)ethan-l-oI (CAS No. 2293447), with its unique combination of azide and bromopyrimidine functionalities, represents a promising molecule with diverse applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its potential as a building block for click chemistry reactions and its biological activities make it an important compound for ongoing scientific investigations and drug development efforts.